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Compound of Interest

Compound Name: NCI-006

Cat. No.: B11935945

The following provides critical safety and logistical information for the proper handling and
disposal of NCI-006, a potent lactate dehydrogenase (LDH) inhibitor. This guidance is intended
for researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Hazard Profile:

NCI-006 (CAS No. 1964516-64-0) is classified as harmful if swallowed (Acute toxicity, Oral -
Category 4) and very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity -
Category 1; Chronic aquatic toxicity - Category 1)[1]. Due to its hazard profile, specific
precautions must be taken to avoid exposure and environmental contamination.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory when handling NCI-006. The following
equipment should be utilized to minimize exposure:
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PPE Category Specification

Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves

Skin and Body Impervious clothing

Respiratory Suitable respirator

Data sourced from the NCI-006 Safety Data
Sheet[1].

Disposal Protocol for NCI-006

Disposal of NCI-006 and any associated contaminated materials must be conducted through
an approved waste disposal plant[1]. Under no circumstances should NCI-006 be released into
the environment or disposed of down the drain[1].

Experimental Waste Handling Methodology

This protocol outlines the steps for the safe handling and preparation of NCI-006 waste for
disposal.

1. Waste Segregation:

» All waste contaminated with NCI-006, including unused product, solutions, contaminated
labware (e.g., pipette tips, tubes, flasks), and personal protective equipment (PPE), must be
segregated from general laboratory waste.

» Use designated, clearly labeled, and sealed containers for NCI-006 waste.
2. Handling of Unused NCI-006:

o Unwanted or expired solid NCI-006 should remain in its original or a suitable, tightly sealed
container.

» Solutions of NCI-006 should be collected in a sealed, leak-proof container.
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3. Decontamination of Labware:

* Non-disposable labware that has come into contact with NCI-006 should be decontaminated
by scrubbing with alcohol[1]. The resulting cleaning solutions and materials must be
disposed of as hazardous waste.

4. Spill Management:

 In the event of a spill, ensure adequate ventilation and wear full personal protective
equipment[1].

o Absorb liquid spills with a finely-powdered liquid-binding material such as diatomite or
universal binders[1].

o Collect the absorbed material and any contaminated soil into a sealed container for
hazardous waste disposal[1].

e Prevent the spill from entering drains or water courses[1].

5. Final Disposal:

 All collected NCI-006 waste must be disposed of as hazardous chemical waste.

» Follow your institution's specific procedures for hazardous waste pickup and disposal.

e Ensure all waste containers are properly labeled with the contents (NCI-006) and associated
hazard symbols.

NCI-006 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of NCI-006.
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Caption: NCI-006 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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